2,6-dimethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide

Specification

• CAS No.: 941927-61-3
• Molecular Formula: C23H20N4O4
• Molecular Weight: 416.437
• IUPAC Name: 2,6-dimethoxy-N-[4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide
• Standard InChI: InChI=1S/C23H20N4O4/c1-14-25-21-17(6-5-13-24-21)23(29)27(14)16-11-9-15(10-12-16)26-22(28)20-18(30-2)7-4-8-19(20)31-3/h4-13H,1-3H3,(H,26,28)
• Standard InChI Key: UPTMVVVQHJGNFI-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C=CC=N2)C(=O)N1C3=CC=C(C=C3)NC(=O)C4=C(C=CC=C4OC)OC

Introduction

Synthesis and Characterization

The synthesis of benzamides typically involves the reaction of benzoic acid or its derivatives with amines. The specific synthesis route for 2,6-dimethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide would likely involve a similar approach, with the incorporation of the pyrido[2,3-d]pyrimidine moiety. Characterization techniques such as NMR and mass spectrometry would be essential for confirming the structure of the compound.

Biological Activities

Benzamides have been explored for various biological activities, including enzyme inhibition and receptor modulation. For instance, some benzamides have been identified as inhibitors of RET kinase, which is relevant in cancer therapy. While specific biological activities of 2,6-dimethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide are not detailed in the available literature, its structural features suggest potential for interaction with biological targets.

Data Tables

Given the lack of specific data on 2,6-dimethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide, we can provide a general table summarizing the properties of related benzamides:

Compound	Molecular Formula	Biological Activity
3-Acetoxy-2-methyl-N-(phenyl)benzamide	C16H15NO3	Structural studies
3-Acetoxy-2-methyl-N-(4-methylphenyl)benzamide	C17H17NO3	Structural studies
4-Chloro-3-(5-(pyridin-3-yl)-1,2,4-oxadiazole-3-yl)benzamides	Varied	RET kinase inhibition